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Compound of Interest

Compound Name: 17:0-22:4 PE-d5

Cat. No.: B12400467 Get Quote

For researchers, scientists, and drug development professionals handling 17:0-22:4 PE-d5 (1-

heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphoethanolamine-d5), adherence to strict

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans to ensure the safe handling of this

compound.

Chemical Safety Overview

17:0-22:4 PE-d5 is classified as a hazardous substance requiring careful handling to mitigate

risks. The primary hazards associated with this compound are its flammability and acute

toxicity upon ingestion, skin contact, or inhalation.[1] It is also a suspected carcinogen and can

cause significant skin and eye irritation.[1]
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Hazard Classification Description

Flammable Liquid Category 2[1]

Acute Toxicity (Oral) Category 3[1]

Acute Toxicity (Dermal) Category 3[1]

Acute Toxicity (Inhalation) Category 3[1]

Carcinogenicity Category 2[1]

Skin Irritation Category 2[1]

Eye Irritation Category 2[1]

Specific Target Organ Toxicity
Single Exposure, Category 1 (Central nervous

system, Eyes)[1]

Specific Target Organ Toxicity
Single Exposure, Category 3 (Central nervous

system)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The

following PPE is mandatory when handling 17:0-22:4 PE-d5.
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PPE Category Specific Requirements

Eye Protection
Chemical safety goggles or a full-face shield

should be worn to protect against splashes.[2][3]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, must be worn.[2][4] Gloves should

be inspected before use and disposed of

properly after handling.

Body Protection

A flame-resistant lab coat worn over long-

sleeved clothing and long pants is required to

protect the skin.[5] An apron may be necessary

for larger quantities.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of vapors.[2] If a fume hood is

not available, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors is

necessary.

Footwear
Closed-toe, chemical-resistant shoes must be

worn in the laboratory.[3]

Experimental Protocol: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of 17:0-22:4 PE-d5 and to

prevent accidents.

Receiving and Storage:

Upon receipt, the compound, which is shipped on dry ice, should be immediately transferred

to a freezer set at -20°C for storage.[1][6]

Store the container tightly closed in a dry, well-ventilated, and flame-proof area.

Keep away from heat, sparks, and open flames.
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Preparation for Use:

Before use, allow the vial to warm to room temperature to prevent condensation from

entering the container.

All handling of the substance should be performed within a certified chemical fume hood.

Use only glass, stainless steel, or Teflon-lined equipment for transferring solutions to avoid

contamination.[7]

Disposal Plan

All waste materials, including empty containers and contaminated PPE, must be treated as

hazardous waste.

Chemical Waste: Unused 17:0-22:4 PE-d5 and solutions containing the compound should

be collected in a designated, labeled, and sealed hazardous waste container.

Contaminated Materials: Used gloves, pipette tips, and other disposables that have come

into contact with the chemical must be placed in a separate, clearly marked hazardous waste

bag or container.

Disposal Method: Arrange for the disposal of all hazardous waste through a licensed

disposal company, following all local, state, and federal regulations. Do not dispose of this

chemical down the drain.[2]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material (e.g.,

sand, earth). Collect the absorbed material into

a suitable container for hazardous waste

disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Workflow for Safe Handling of 17:0-22:4 PE-d5
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Caption: Workflow for the safe handling of 17:0-22:4 PE-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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